Cas no 2171875-69-5 (4-cyclobutyl-3-hydroxybutanoic acid)

• Product Name: 4-cyclobutyl-3-hydroxybutanoic acid
• CAS No: 2171875-69-5
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 5995800
• PubChem ID: 165521939
• Update Time: 2025-08-05

4-cyclobutyl-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-cyclobutyl-3-hydroxybutanoic acid
• 2171875-69-5
• EN300-1296860

• Inchi： 1S/C8H14O3/c9-7(5-8(10)11)4-6-2-1-3-6/h6-7,9H,1-5H2,(H,10,11)
• InChI Key： CVKDLZBATYIQKJ-UHFFFAOYSA-N
• SMILES： OC(CC(=O)O)CC1CCC1

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57.5Ų

Additional information on 4-cyclobutyl-3-hydroxybutanoic acid

4-Cyclobutyl-3-Hydroxybutanoic Acid: A Comprehensive Overview

4-Cyclobutyl-3-hydroxybutanoic acid, also known by its CAS number 2171875-69-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which includes a cyclobutane ring attached to a hydroxyl group and a carboxylic acid moiety. The combination of these functional groups makes it a versatile compound with potential applications in drug design and development.

The structural features of 4-cyclobutyl-3-hydroxybutanoic acid are particularly noteworthy. The cyclobutane ring introduces strain into the molecule, which can influence its reactivity and bioavailability. This strain, combined with the hydroxyl group's ability to form hydrogen bonds, makes the compound an intriguing candidate for studying stereochemical effects in biological systems. Recent studies have explored the impact of this strain on enzyme binding affinities, revealing potential for enhanced selectivity in drug-target interactions.

From a synthetic perspective, the preparation of 4-cyclobutyl-3-hydroxybutanoic acid involves multi-step processes that highlight the challenges associated with constructing strained ring systems. Researchers have employed various methodologies, including ring-closing metathesis and enolate alkylation, to efficiently synthesize this compound. These advancements not only underscore the importance of innovative synthetic strategies but also pave the way for large-scale production if future applications warrant it.

The biological activity of 4-cyclobutyl-3-hydroxybutanoic acid has been a focal point of recent investigations. Studies have demonstrated its potential as a modulator of key enzymes involved in metabolic pathways. For instance, experiments using recombinant proteins have shown that this compound can inhibit certain kinases with high potency, suggesting its role as a lead compound in anti-inflammatory drug discovery. Additionally, preclinical models have indicated that it may possess neuroprotective properties, further broadening its therapeutic potential.

In terms of pharmacokinetics, the absorption and metabolism of 4-cyclobutyl-3-hydroxybutanoic acid have been thoroughly examined. Early findings suggest that the compound exhibits moderate bioavailability following oral administration, though its stability in vivo remains an area requiring further exploration. Researchers are currently investigating strategies to enhance its pharmacokinetic profile through structural modifications and formulation optimization.

The future outlook for 4-cyclobutyl-3-hydroxybutanoic acid is promising, with ongoing studies exploring its utility in treating chronic inflammatory diseases and neurodegenerative disorders. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression through preclinical and clinical stages. Moreover, advancements in computational chemistry are enabling researchers to predict optimal dosing regimens and identify potential off-target effects before entering human trials.

In conclusion, 4-cyclobutyl-3-hydroxybutanoic acid represents a compelling example of how structural complexity can be harnessed to develop novel therapeutic agents. Its unique chemical properties, coupled with emerging insights from cutting-edge research, position it as a key player in the ongoing quest for innovative medical solutions.